7-Bromo-benzothiazole-2-carboxylic acid methyl ester

• IUPAC Name: methyl 7-bromo-1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-9(12)8-11-6-4-2-3-5(10)7(6)14-8/h2-4H,1H3
• InChI Key: USBXZUVLEVRRPG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(S1)C(=CC=C2)Br
• Molecular Formula: C9H6BrNO2S
• DSSTOX Substance ID: DTXSID801270337
• Molecular Weight: 272.12 g/mol
• CAS No.: 1187928-61-5

Description

7-Bromo-benzothiazole-2-carboxylic acid methyl ester is a chemical compound with the formula C9H6BrNO2S. It has a molecular weight of 272.12. Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives possess a wide range of pharmacological properties.

Synthesis Analysis

Benzothiazole synthesis involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.

Molecular Structure Analysis

The IUPAC name for this compound is methyl 7-bromo-1,3-benzothiazole-2-carboxylate. The InChI code is 1S/C9H6BrNO2S/c1-13-9(12)8-11-6-4-2-3-5(10)7(6)14-8/h2-4H,1H3.

Chemical Reactions Analysis

Benzothiazoles can be synthesized from 2-aminothiophenol and aryl aldehydes in air/DMSO oxidant system. A simple microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid provides 2-arylbenzothiazoles under solvent and catalyst-free condition.

Physical And Chemical Properties Analysis

This compound is an off-white solid. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Medicinal Chemistry

7-Bromo-benzothiazole-2-carboxylic acid methyl ester is a derivative utilized in the synthesis of complex organic compounds, contributing significantly to the field of medicinal chemistry and drug development. For instance, it is used in the solid-phase synthesis of benzothiazoles and thiophene derivatives, indicating its role in creating potentially bioactive compounds (Huang & Tang, 2003). Similarly, research has shown its involvement in the synthesis and pharmacological activity assessment of imidazo[2,1-b]benzothiazole acids, highlighting its versatility in medicinal chemistry (Grandolini et al., 1993).

Plant and Cell Biology

The compound also plays a role in plant biology and cellular studies. It has been reported that derivatives of benzothiadiazole-7-carboxylates, which are structurally related to this compound, exhibit significant antitumor activities and have been used as plant activators to induce systemic acquired resistance (SAR) in plants, akin to salicylic acid and methyl jasmonate (Zhu et al., 2008). Moreover, the compound's derivatives have shown utility in immunomodulatory and anticancer activities, further underscoring its relevance in biological research (Abdel‐Aziz et al., 2009).

Material Science and Environmental Chemistry

In material science and environmental chemistry, derivatives of this compound have been used in the synthesis and study of liquid crystalline properties of certain compounds, contributing to the understanding and development of advanced materials with specific phase behaviors (Košata et al., 2004). Additionally, its role in the synthesis of novel small band gap polymers indicates its potential application in the creation of new materials for electronic and photonic devices (Wang et al., 2010).

Mechanism of Action

While the specific mechanism of action for 7-Bromo-benzothiazole-2-carboxylic acid methyl ester is not mentioned in the search results, benzothiazole derivatives have been found to have numerous biological applications.

Future Directions

Benzothiazole and its derivatives have been the focus of recent research due to their wide range of pharmacological properties. Future research may focus on developing more potent biologically active benzothiazole-based drugs.